Cas no 82760-82-5 (9H-Purin-6-amine,N-(3-methylphenyl)-)

• Product name: 9H-Purin-6-amine,N-(3-methylphenyl)-
• CAS No: 82760-82-5
• MF: C₁₂H₁₁N₅
• MW: 225.24924
• CID: 732639
• PubChem ID: 1549587

9H-Purin-6-amine,N-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,N-(3-methylphenyl)-
• N-(3-methylphenyl)-7H-purin-6-amine
• NSC 351558
• N-(3-Methylphenyl)-9H-purin-6-amine
• DTXSID00364311
• N-(m-tolyl)-9H-purin-6-amine
• SMR000017612
• AKOS002203890
• HMS2249J10
• IFLab1_002317
• NSC-351558
• F0578-0003
• cid_1549587
• m-tolyl(7H-purin-6-yl)amine
• SR-01000007278-1
• SCHEMBL4922638
• CHEMBL1345948
• AB00433785-04
• HMS1418J07
• 82760-82-5
• SR-01000007278
• MLS000101194
• NSC351558
• BDBM39303
• Oprea1_400581

• Inchi： InChI=1S/C12H11N5/c1-8-3-2-4-9(5-8)17-12-10-11(14-6-13-10)15-7-16-12/h2-7H,1H3,(H2,13,14,15,16,17)
• InChI Key： VPNQRIINNCGTDE-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)NC2=NC=NC3=C2NC=N3

Computed Properties

• Exact Mass: 225.101
• Monoisotopic Mass: 225.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 368.2°Cat760mmHg
• Flash Point: 176.5°C
• Refractive Index: 1.733
• Solubility: Slightly soluble (2.3 g/l) (25 º C),